3-[(4-fluorobenzyl)thio]-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C9H9FN4S/c10-8-3-1-7(2-4-8)5-15-9-13-12-6-14(9)11/h1-4,6H,5,11H2
• InChI Key: JLCBZRKYKMEHMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=CN2N)F
• Molecular Formula: C9H9FN4S
• Molecular Weight: 224.26 g/mol

Description

The compound “3-[(4-fluorobenzyl)thio]-4H-1,2,4-triazol-4-amine” belongs to the class of organic compounds known as triazoles, which are compounds containing a five-member aromatic ring made up of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds generally involves the reaction of an azide (a compound containing the N3 group) with a compound containing a leaving group (a group that can be replaced by another group) in the presence of a catalyst. This is known as a click reaction, which is a term used to describe a wide variety of reactions that are fast, simple to use, require little to no purification, and yield high product concentrations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring, which is a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. The triazole ring would be substituted at the 3-position by a (4-fluorobenzyl)thio group.

Chemical Reactions Analysis

Triazoles are known to undergo a variety of chemical reactions. For example, they can act as ligands in coordination chemistry, forming complexes with metals. They can also participate in various organic reactions such as the Huisgen cycloaddition, a popular click reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the fluorobenzyl group in the compound could potentially increase its lipophilicity (fat-solubility), which could in turn affect its absorption and distribution in the body.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some triazole derivatives are used as antifungal agents, where they inhibit the enzyme lanosterol 14α-demethylase and prevent the synthesis of ergosterol, a component of fungal cell membranes.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research into this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, improving its efficacy, reducing its side effects, and testing it in clinical trials.